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Azithromycin-d3 Azithromycin-d3 Azithromycin-d3 contains three deuterium atoms located on the methyl group. It is intended for use as an internal standard for the quantification of azithromycin (Item No. 15004) by GC- or LC-MS. Azithromycin is a macrolide antibiotic with high stability at acidic pH, long half-life, and favorable effectiveness against a range of organisms. In addition, it interferes poorly with the cytochrome P450 system in vitro, limiting side effects related to drug interactions. Azithromycin is effective, in combination with chloroquine (Item No. 14194), for protection against malaria.
Brand Name: Vulcanchem
CAS No.: 163921-65-1
VCID: VC0020849
InChI: InChI=1S/C38H72N2O12/c1-15-27-38(10,46)31(42)24(6)40(13)19-20(2)17-36(8,45)33(52-35-29(41)26(39(11)12)16-21(3)48-35)22(4)30(23(5)34(44)50-27)51-28-18-37(9,47-14)32(43)25(7)49-28/h20-33,35,41-43,45-46H,15-19H2,1-14H3/t20-,21-,22+,23-,24-,25+,26+,27-,28+,29-,30+,31-,32+,33-,35+,36-,37-,38-/m1/s1/i13D3
SMILES: CCC1C(C(C(N(CC(CC(C(C(C(C(C(=O)O1)C)OC2CC(C(C(O2)C)O)(C)OC)C)OC3C(C(CC(O3)C)N(C)C)O)(C)O)C)C)C)O)(C)O
Molecular Formula: C38H72N2O12
Molecular Weight: 752.014

Azithromycin-d3

CAS No.: 163921-65-1

Reference Standards

VCID: VC0020849

Molecular Formula: C38H72N2O12

Molecular Weight: 752.014

Azithromycin-d3 - 163921-65-1

CAS No. 163921-65-1
Product Name Azithromycin-d3
Molecular Formula C38H72N2O12
Molecular Weight 752.014
IUPAC Name (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-11-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-2-ethyl-3,4,10-trihydroxy-13-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-3,5,8,10,12,14-hexamethyl-6-(trideuteriomethyl)-1-oxa-6-azacyclopentadecan-15-one
Standard InChI InChI=1S/C38H72N2O12/c1-15-27-38(10,46)31(42)24(6)40(13)19-20(2)17-36(8,45)33(52-35-29(41)26(39(11)12)16-21(3)48-35)22(4)30(23(5)34(44)50-27)51-28-18-37(9,47-14)32(43)25(7)49-28/h20-33,35,41-43,45-46H,15-19H2,1-14H3/t20-,21-,22+,23-,24-,25+,26+,27-,28+,29-,30+,31-,32+,33-,35+,36-,37-,38-/m1/s1/i13D3
Standard InChIKey MQTOSJVFKKJCRP-LIXVUNMZSA-N
SMILES CCC1C(C(C(N(CC(CC(C(C(C(C(C(=O)O1)C)OC2CC(C(C(O2)C)O)(C)OC)C)OC3C(C(CC(O3)C)N(C)C)O)(C)O)C)C)C)O)(C)O
Appearance Assay:≥99% deuterated forms (d1-d3)A solid
Description Azithromycin-d3 contains three deuterium atoms located on the methyl group. It is intended for use as an internal standard for the quantification of azithromycin (Item No. 15004) by GC- or LC-MS. Azithromycin is a macrolide antibiotic with high stability at acidic pH, long half-life, and favorable effectiveness against a range of organisms. In addition, it interferes poorly with the cytochrome P450 system in vitro, limiting side effects related to drug interactions. Azithromycin is effective, in combination with chloroquine (Item No. 14194), for protection against malaria.
Synonyms CP-62993-d3; XZ-450-d3; Azitrocin-d3; Ribotrex-d3; Sumamed-d3; Trozocina-d3; Zithromaz-d3; Zitromax-d3;
PubChem Compound 71313607
Last Modified Nov 11 2021
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